Cas no 1437452-02-2 (6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid)

6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid is a fluorinated pyridazine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate for designing bioactive compounds. The carboxylic acid moiety allows for further functionalization, enabling conjugation or derivatization in drug discovery. This compound’s rigid pyridazine scaffold contributes to its potential as a building block for heterocyclic synthesis. Its structural features are particularly advantageous in developing kinase inhibitors, antimicrobial agents, and other target-specific molecules. The product is characterized by high purity and consistent performance, ensuring reliability in synthetic applications.
6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid structure
1437452-02-2 structure
Product Name:6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid
CAS No:1437452-02-2
MF:C6H4F3N3O2
MW:207.110071182251
CID:5150733
Update Time:2026-03-03

6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid
    • Inchi: 1S/C6H4F3N3O2/c7-6(8,9)2-1-3(5(13)14)11-12-4(2)10/h1H,(H2,10,12)(H,13,14)
    • InChI Key: IXERYQGURQPMLE-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NN=C(N)C(C(F)(F)F)=C1

6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM504566-1g
6-Amino-5-(trifluoromethyl)pyridazine-3-carboxylicacid
1437452-02-2 97%
1g
$769 2023-03-07
Ambeed
A529747-1g
6-Amino-5-(trifluoromethyl)pyridazine-3-carboxylic acid
1437452-02-2 97%
1g
$785.0 2024-04-23

6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid Related Literature

Additional information on 6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid

Recent Advances in the Application of 6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid (CAS: 1437452-02-2) in Chemical Biology and Pharmaceutical Research

The compound 6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid (CAS: 1437452-02-2) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both amino and trifluoromethyl functional groups on a pyridazine core, has demonstrated remarkable potential in the development of novel therapeutic agents. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the presence of the electron-withdrawing trifluoromethyl group at the 5-position significantly influences the electronic properties of the pyridazine ring, while the carboxylic acid moiety at the 3-position provides an excellent handle for further derivatization. This unique combination of functional groups has made 1437452-02-2 particularly valuable in the design of enzyme inhibitors and receptor modulators. Several research groups have successfully incorporated this scaffold into lead compounds showing activity against kinase targets, with reported IC50 values in the low micromolar to nanomolar range.

In recent synthetic chemistry applications, 6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid has served as a key intermediate in the preparation of novel antibacterial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its conversion into potent inhibitors of bacterial DNA gyrase, showing broad-spectrum activity against drug-resistant strains. The trifluoromethyl group was found to enhance membrane permeability while maintaining metabolic stability, addressing two critical challenges in antibiotic development.

Pharmacological investigations have revealed interesting structure-activity relationships for derivatives of 1437452-02-2. Molecular modeling studies indicate that the pyridazine core forms crucial hydrogen bonds with target proteins, while the trifluoromethyl group participates in favorable hydrophobic interactions. These findings have guided the optimization of drug candidates, with several compounds currently in preclinical evaluation for inflammatory and oncological indications.

The compound's potential extends beyond small molecule therapeutics. Recent work has explored its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, where it serves as a linker between target-binding and E3 ligase-recruiting domains. This application capitalizes on the compound's rigidity and synthetic versatility to create effective protein degraders, opening new avenues in targeted protein degradation therapies.

From a chemical biology perspective, 6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid derivatives have proven valuable as chemical probes for studying enzyme mechanisms. The fluorescence properties of certain derivatives enable real-time monitoring of enzymatic reactions, providing insights into kinetics and inhibition modes. This dual functionality as both inhibitor and reporter makes 1437452-02-2-based compounds particularly useful in high-throughput screening assays.

Manufacturing and scale-up processes for this compound have seen significant improvements in the past year. New synthetic routes employing continuous flow chemistry have increased yields while reducing environmental impact, addressing the growing demand for sustainable pharmaceutical production. These advances have made 1437452-02-2 more accessible for both academic and industrial research applications.

Looking forward, the unique properties of 6-Amino-5-trifluoromethyl-pyridazine-3-carboxylic acid position it as a cornerstone in the development of next-generation therapeutics. Ongoing research focuses on expanding its applications to RNA-targeting drugs and covalent inhibitors, where its structural features may offer distinct advantages. As understanding of its pharmacological potential deepens, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd